Cas no 2680560-95-4 (3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is a specialized organic compound featuring a thiophene core with a cyano substituent at the 5-position, coupled with a prop-2-en-1-yloxycarbonyl-protected amino group and a carboxylic acid functionality. This structure makes it a versatile intermediate for synthetic applications, particularly in medicinal chemistry and materials science. The presence of both reactive cyano and carboxyl groups allows for further functionalization, while the allyloxycarbonyl (Alloc) protecting group offers selective deprotection under mild conditions. Its well-defined reactivity profile and stability under standard handling conditions make it suitable for controlled modifications in complex molecular architectures.
3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid structure
2680560-95-4 structure
Product Name:3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
CAS No:2680560-95-4
MF:C12H12N2O4S
MW:280.299681663513
CID:5762604
PubChem ID:165912154
Update Time:2025-05-25

3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28285928
    • 2680560-95-4
    • 3-(5-cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • Inchi: 1S/C12H12N2O4S/c1-2-3-18-12(17)14-10(11(15)16)5-8-4-9(6-13)19-7-8/h2,4,7,10H,1,3,5H2,(H,14,17)(H,15,16)
    • InChI Key: FASNIINYBZFSTH-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC(=C1)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 280.05177804g/mol
  • Monoisotopic Mass: 280.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 128Ų

3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Pricemore >>

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3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Related Literature

Additional information on 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Recent Advances in the Study of 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680560-95-4)

The compound 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680560-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique thiophene and propanoic acid backbone, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid can serve as a versatile intermediate in the synthesis of protease inhibitors, which are crucial for targeting viral and bacterial pathogens. The study highlighted the compound's ability to form stable interactions with active sites of various proteases, making it a promising candidate for further development.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a modulator of inflammatory pathways. The researchers found that derivatives of 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid exhibited notable anti-inflammatory activity in vitro, suggesting its utility in the treatment of chronic inflammatory diseases. The study also provided insights into the structure-activity relationship (SAR) of the compound, paving the way for the design of more potent analogs.

In addition to its pharmacological applications, the compound has also been investigated for its chemical properties. A recent paper in Tetrahedron Letters (2023) detailed a novel synthetic route for 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, which offers improved yield and scalability compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the potential of 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest studies on 3-(5-Cyanothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680560-95-4) highlight its multifaceted applications in both chemical synthesis and therapeutic development. Continued research in this area is expected to yield further insights into its mechanisms of action and potential clinical benefits, solidifying its role as a key player in the field of chemical biology and medicinal chemistry.

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